Cas no 2228189-59-9 (1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-ol)

1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-ol structure
2228189-59-9 structure
Product Name:1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-ol
CAS No:2228189-59-9
MF:C9H7BrClFO
MW:265.506684541702
CID:5929697
PubChem ID:122463723
Update Time:2023-12-26

1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3-chloro-α-ethenyl-2-fluorobenzenemethanol
    • 1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-ol
    • EN300-1919709
    • 2228189-59-9
    • SCHEMBL17988504
    • Inchi: 1S/C9H7BrClFO/c1-2-7(13)8-5(10)3-4-6(11)9(8)12/h2-4,7,13H,1H2
    • InChI Key: CCORTNPWLWYLTE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1C(C=C)O)F)Cl

Computed Properties

  • Exact Mass: 263.93528g/mol
  • Monoisotopic Mass: 263.93528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.2Ų

1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1919709-0.05g
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-1919709-5.0g
1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-ol
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Enamine
EN300-1919709-10.0g
1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-ol
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Enamine
EN300-1919709-1g
1-(6-bromo-3-chloro-2-fluorophenyl)prop-2-en-1-ol
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